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Compound of Interest

Compound Name: Dibutylamine Acetate

Cat. No.: B8814313

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Dibutylamine Acetate. Due to the limited availability of direct experimental data for
Dibutylamine Acetate, this guide synthesizes information from its constituent components,
dibutylamine and acetic acid, to provide a thorough assessment of its potential hazards. All
recommendations are based on established safety protocols and regulatory guidelines.

Physicochemical and Toxicological Properties

The following tables summarize the key physicochemical and toxicological data for
Dibutylamine and Acetic Acid. This information is crucial for understanding the potential
hazards associated with Dibutylamine Acetate.

Table 1: Physicochemical Properties of Dibutylamine and Acetic Acid
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Property Dibutylamine Acetic Acid

CAS Number 111-92-2 64-19-7

Molecular Formula CsH1sN CHsCOOH

Molecular Weight 129.24 g/mol 60.05 g/mol

Appearance Colorless to yellow liquid[1] Colorless liquid

Odor Fishy, amine-like[2] Strong, pungent, vinegar-like
Boiling Point 159 °C 118 °C

Melting Point -62 °C 17 °C

Flash Point 40 °C (closed cup) 39°C

Vapor Pressure

2.59 mmHg @ 25 °C

11 mmHg @ 20 °C

Solubility in Water 4.7 g/L Miscible
pKa 11.25 4.76
Table 2: Acute Toxicity Data for Dibutylamine and Acetic Acid
Endpoint Dibutylamine Acetic Acid

Oral LD50 (rat)

189 - 550 mg/kg[3]

3310 mg/kg[4]

Dermal LD50 (rabbit)

768 - 1010 mg/kg[3][5]

1060 mg/kg[4]

Inhalation LC50 (rat)

1.15 mg/L (4h)[3]

5620 ppm (1h) (mice)[4]

Hazard Identification and Classification

Based on the properties of its components, Dibutylamine Acetate is anticipated to be a

hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides a framework for communicating these hazards.

Table 3: GHS Hazard Classification (Inferred for Dibutylamine Acetate)
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Hazard Class Hazard Category Rationale

Based on the oral LD50 of

Acute Toxicity, Oral Category 3 ] ]
Dibutylamine.
o Based on the dermal LD50 of
Acute Toxicity, Dermal Category 3 ) )
Dibutylamine.
o ) Based on the inhalation LC50
Acute Toxicity, Inhalation Category 2 ) )
of Dibutylamine.
) ) o Dibutylamine is corrosive to
Skin Corrosion/Irritation Category 1B )
the skin.[3]
Serious Eye Damage/Eye Dibutylamine causes serious
o Category 1
Irritation eye damage.
o Based on the flash point of
Flammable Liquids Category 3

Dibutylamine.

Experimental Protocols

The following are detailed methodologies for key toxicological assessments, based on OECD
guidelines. These protocols are essential for any new safety evaluations.

OECD 404: Acute Dermal Irritation/Corrosion

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.

Methodology:
e Animal Model: Healthy, young adult albino rabbits are used.[1]

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

e Application: 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test substance is
applied to a small area (approximately 6 cm?2) of the clipped skin and covered with a gauze
patch and non-irritating tape.[1]
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o Exposure: The exposure duration is typically 4 hours.[1]

o Observation: After exposure, the patch is removed, and the skin is observed for erythema
and edema at 1, 24, 48, and 72 hours, and up to 14 days if effects persist.[1][6]

e Scoring: Skin reactions are scored based on a standardized scale.

Category 1
(Corrosive)

Irreversible damage

Reversible damage Category 2
(Mean score 2 2.3 < 4.0 (Irritant)
| . Reversible damage
Test Substance [——{ 4-hour Dermal Exposure ——®»{ Observation for 14 days Mean score > 1.5 < 2.3)

- ) Category 3
No significant reaction (Mild Irritant)

Not Classified

Click to download full resolution via product page

GHS Classification for Skin Corrosion/Irritation.

OECD 405: Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to cause serious eye damage or irritation.
Methodology:
e Animal Model: Healthy, adult albino rabbits are used.[7]

» Application: A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for
solids) is instilled into the conjunctival sac of one eye. The other eye serves as a control.[8]

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application, and
observations can continue for up to 21 days.[9][10]
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e Scoring: Lesions of the cornea, iris, and conjunctiva are scored.[7]

Test Substance P Instillation into Rabbit Eye

Observation for 21 days

Category 1

(Serious Eye Damage)

Irreversible effects

Category 2A
(Irritant)

Reversible within 21 days

Reversible within 7 days

No significant reaction Ca_tegor_y a3
(Mild Irritant)

Not Classified

Click to download full resolution via product page

GHS Classification for Serious Eye Damage/Irritation.

OECD 423: Acute Oral Toxicity - Acute Toxic Class

Method

This method is used to estimate the acute oral toxicity (LD50) of a substance.

Methodology:

e Animal Model: Typically, female rats are used.[11]

e Procedure: This is a stepwise procedure using a minimum number of animals per step. The

substance is administered orally in a single dose.[11]

e Dose Levels: The starting dose is selected from a series of fixed dose levels (e.g., 5, 50,

300, 2000 mg/kg).[11]

» Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[12]
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» Endpoint: The test allows for the classification of the substance into one of the GHS acute
toxicity categories based on the observed mortality.[11]

Start with 3 animals
at a selected dose level

l

Observe for 14 days

:

2-3 animals die [0-1 animal dies

Dose 3 more animals Dose 3 more animals
at a lower dose at a higher dose

Stop and Classify

Click to download full resolution via product page

Workflow for OECD 423 Acute Oral Toxicity Test.

Safety and Handling Precautions
First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Flammable liquid and vapor. Vapors can travel to a source of ignition and
flash back.[13] Decomposition may produce toxic fumes of nitrogen oxides.[14]

o Protective Equipment: Wear self-contained breathing apparatus and full protective clothing.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[13] Wear appropriate personal
protective equipment. Remove all sources of ignition.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Containment and Cleaning: Absorb with inert material (e.g., sand, earth) and place in a
suitable container for disposal.

Handling and Storage

e Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Do not
breathe vapor or mist. Keep away from sources of ignition.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents and acids.

Exposure Controls and Personal Protective Equipment

e Engineering Controls: Use local exhaust ventilation to control airborne exposures. Ensure
eyewash stations and safety showers are readily available.

o Personal Protective Equipment:
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing.

o Respiratory Protection: If exposure limits are exceeded, use a NIOSH-approved respirator

with an appropriate cartridge.

Potential Toxicological Mechanisms and Signaling
Pathways

The toxicity of Dibutylamine Acetate is likely driven by the actions of both the dibutylamine
and acetate moieties.

Dibutylamine (a secondary amine): Secondary amines can be metabolized by various
enzymes, including monoamine oxidases and cytochrome P450s. This metabolism can lead to
the formation of reactive intermediates, such as aldehydes and reactive oxygen species (ROS),
which can cause cellular damage.[15] Key toxicological effects can include:

o Oxidative Stress: The generation of ROS can overwhelm the cell's antioxidant defenses,

leading to damage to lipids, proteins, and DNA.[16]

 Membrane Damage: Direct interaction with or lipid peroxidation of cell membranes can

disrupt their integrity and function.

o Mitochondrial Dysfunction: Interference with mitochondrial electron transport can lead to
decreased ATP production and further ROS generation.

Acetic Acid: Acetic acid's toxicity is primarily related to its acidic nature, causing corrosive
effects at high concentrations.[4] At a cellular level, it can lead to:

e Intracellular pH Disruption: The influx of acetic acid can lower intracellular pH, affecting

enzyme function and other cellular processes.

o Apoptosis: Studies in yeast have shown that acetic acid can induce programmed cell death
(apoptosis) through pathways involving the cell wall integrity (CWI) and high osmolarity
glycerol (HOG) signaling pathways.[17][18]
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Potential Toxicity Pathway of Dibutylamine.
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Acetic Acid-Induced Apoptotic Signaling.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS). Users should always consult the most current SDS for Dibutylamine

Acetate provided by the manufacturer before handling this chemical. The information provided

herein is based on data available for the components of Dibutylamine Acetate and may not

fully represent the properties of the salt. All handling and safety procedures should be

conducted by trained professionals in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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